4-Bromo-3,5-dimethyl-1-(methylthiomethyl)-1H-pyrazole

• Molecular Formula: C7H11BrN2S
• Molecular Weight: 235.15 g/mol
• IUPAC Name: 4-bromo-3,5-dimethyl-1-(methylsulfanylmethyl)pyrazole
• InChI: InChI=1S/C7H11BrN2S/c1-5-7(8)6(2)10(9-5)4-11-3/h4H2,1-3H3
• InChI Key: AWLIXFXQCYRQPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CSC)C)Br

Description

4-Bromo-3,5-dimethyl-1-(methylthiomethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C7H11BrN2S and its molecular weight is 235.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-3,5-dimethyl-1H-pyrazole (2.10 g, 14.3 mmol) in acetone (20 mL) was added K2CO3 (2.37 g, 17.1 mmol) followed by chloromethyl methyl sulfide (1.3 mL, 5.7 mmol). The light yellow suspension was stirred at room temperature for 96 hr. At this time the reaction was thick with white precipitate. The reaction mixture was stripped off volatiles, diluted with methylene chloride and filtered. The filtrate was concentrated under reduced pressure to give the title compound as a light yellow oil which was used without further purification.